3-((2,5-dimethylbenzyl)thio)-5-propyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-[(2,5-dimethylphenyl)methylsulfanyl]-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C17H20N4OS/c1-4-5-14-9-15(22)18-16-19-20-17(21(14)16)23-10-13-8-11(2)6-7-12(13)3/h6-9H,4-5,10H2,1-3H3,(H,18,19,22)
• InChI Key: ANIQAWGMOVLJRO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC2=NN=C(N12)SCC3=C(C=CC(=C3)C)C
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol
• CAS No.: 891124-28-0

Description

3-((2,5-dimethylbenzyl)thio)-5-propyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C17H20N4OS and its molecular weight is 328.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Compounds within this category have been synthesized through various chemical routes, demonstrating the versatility of [1,2,4]triazolo[4,3-a]pyrimidines as scaffolds for further chemical modifications. For instance, Hassneen and Abdallah (2003) have explored new routes to derive different derivatives, emphasizing the chemical and spectroscopic evidence to establish the structures of newly synthesized compounds (Hassneen & Abdallah, 2003).

Antimicrobial Applications

Several studies have investigated the antimicrobial activities of [1,2,4]triazolo[4,3-a]pyrimidine derivatives. For example, Lahmidi et al. (2019) synthesized a novel derivative with the [1,2,4]triazolo[1,5-a]pyrimidine ring, characterized its structure through X-ray diffraction, and evaluated its antibacterial activity against various microbial strains, demonstrating its potential as an antibacterial agent (Lahmidi et al., 2019). Similarly, Kumar et al. (2009) synthesized 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidines, testing them in vitro for antibacterial activity against both Gram-positive and Gram-negative bacteria, with some compounds showing potency comparable or superior to commercial antibiotics (Kumar et al., 2009).

Antitumor Potential

Research into the antitumor potential of these compounds has also been conducted. For instance, Edrees and Farghaly (2017) explored the synthesis of benzo[cyclohepta]pyrido[triazolo]pyrimidinones, evaluating their antitumor activity against liver and breast cancer cell lines, showcasing the potential use of these compounds in cancer research (Edrees & Farghaly, 2017).